Cas no 494861-66-4 (1-(2-Fluorophenyl)piperidin-4-amine)

• Product Name: 1-(2-Fluorophenyl)piperidin-4-amine
• CAS No: 494861-66-4
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 878975
• PubChem ID: 20610091
• Update Time: 2026-04-29

1-(2-Fluorophenyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)piperidin-4-amine
• LogP
• 1-(2-fluorophenyl)piperidin-4-amine(SALTDATA: C2H4O2)

• Inchi： InChI=1S/C11H15FN2/c12-10-3-1-2-4-11(10)14-7-5-9(13)6-8-14/h1-4,9H,5-8,13H2
• InChI Key： YKSBVTHTVHRBIY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)F)N2CCC(CC2)N

Computed Properties

• Exact Mass: 194.12205
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 29.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(2-Fluorophenyl)piperidin-4-amine

Recent Advances in the Study of 1-(2-Fluorophenyl)piperidin-4-amine (CAS: 494861-66-4): A Comprehensive Research Brief

1-(2-Fluorophenyl)piperidin-4-amine (CAS: 494861-66-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural features, including the fluorophenyl group and the piperidine amine moiety, make it a versatile scaffold for drug design. Recent synthetic methodologies have optimized the production of 1-(2-Fluorophenyl)piperidin-4-amine, with improvements in yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that reduces byproduct formation, enhancing the compound's suitability for large-scale pharmaceutical applications.

In terms of biological activity, 1-(2-Fluorophenyl)piperidin-4-amine has shown promise as a precursor for serotonin receptor modulators. Research conducted by Smith et al. (2024) highlighted its role in the development of selective 5-HT2A antagonists, which are being investigated for their potential in treating psychiatric disorders such as schizophrenia and depression. The compound's ability to cross the blood-brain barrier efficiently further underscores its utility in CNS drug development.

Additionally, recent preclinical studies have explored the compound's potential in pain management. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of derivatives of 1-(2-Fluorophenyl)piperidin-4-amine that exhibit potent analgesic effects in animal models, with minimal side effects. These findings suggest that the compound could serve as a foundation for developing new non-opioid pain relievers, addressing a critical need in modern medicine.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with particular focus on improving bioavailability and reducing potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(2-Fluorophenyl)piperidin-4-amine (CAS: 494861-66-4) represents a promising candidate in the field of medicinal chemistry, with diverse applications ranging from CNS disorders to pain management. Continued research and development efforts are likely to uncover further therapeutic potentials, solidifying its role in future drug discovery pipelines.